Cas no 89990-46-5 (2H-1,4,7-Oxadiazecine, octahydro-4,7-bis(methylsulfonyl)-)

• Product Name: 2H-1,4,7-Oxadiazecine, octahydro-4,7-bis(methylsulfonyl)-
• CAS No: 89990-46-5
• MF: C₉H₂₀N₂O₅S₂
• MW: 300.395500183105
• CID: 583940
• PubChem ID: 13148162
• Update Time: 2025-04-19

2H-1,4,7-Oxadiazecine, octahydro-4,7-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4,7-Oxadiazecine, octahydro-4,7-bis(methylsulfonyl)-
• 4,7-bis(methylsulfonyl)-1,4,7-oxadiazecane
• 89990-46-5
• DTXSID60522036
• 4,7-Di(methanesulfonyl)-1,4,7-oxadiazecane

• Inchi： 1S/C9H20N2O5S2/c1-17(12,13)10-4-3-8-16-9-7-11(6-5-10)18(2,14)15/h3-9H2,1-2H3
• InChI Key： FCPUNUKXSMVGDQ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCOCCN(CC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 300.08136409g/mol
• Monoisotopic Mass: 300.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 101Ų